Ethyl (dicyclopropylmethoxy)acetate

• CAS RN: 118285-30-6
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: ethyl 2-(dicyclopropylmethoxy)acetate
• InChI: InChI=1S/C11H18O3/c1-2-13-10(12)7-14-11(8-3-4-8)9-5-6-9/h8-9,11H,2-7H2,1H3
• InChI Key: YCQXDABRURLAGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC(C1CC1)C2CC2

Description

Ethyl (dicyclopropylmethoxy)acetate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of dicyclopropylmethan-1-ol (1.5 mL, 12.7 mmol) in dichloromethane (20 mL) is added rhodium (II) acetate dimer (10 mg) followed by ethyl diazoacetate (1.26 mL, 12.0 mmol). The reaction mixture is stirred at rt for 48 h. The reaction mixture is diluted with heptane, and filtered. The filtrate is evaporated, and the residue is vacuum distilled at 170° C. to give 1.24 g of the product 448.